Cas no 1037131-72-8 (1-(2-methoxy-5-methylphenyl)cyclohexylmethanamine)

• Product Name: 1-(2-methoxy-5-methylphenyl)cyclohexylmethanamine
• CAS No: 1037131-72-8
• MF: C₁₅H₂₃NO
• MW: 233.349224328995
• CID: 6017599
• PubChem ID: 28937874
• Update Time: 2025-06-07

1-(2-methoxy-5-methylphenyl)cyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxy-5-methylphenyl)cyclohexylmethanamine
• EN300-1865276
• 1037131-72-8
• [1-(2-methoxy-5-methylphenyl)cyclohexyl]methanamine

• Inchi： 1S/C15H23NO/c1-12-6-7-14(17-2)13(10-12)15(11-16)8-4-3-5-9-15/h6-7,10H,3-5,8-9,11,16H2,1-2H3
• InChI Key： HIONRMVKGDFQNA-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C)=CC=1C1(CN)CCCCC1

Computed Properties

• Exact Mass: 233.177964357g/mol
• Monoisotopic Mass: 233.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-(2-methoxy-5-methylphenyl)cyclohexylmethanamine

Introduction to 1-(2-methoxy-5-methylphenyl)cyclohexylmethanamine (CAS No. 1037131-72-8)

1-(2-methoxy-5-methylphenyl)cyclohexylmethanamine, also known by its CAS number 1037131-72-8, is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique molecular structure, which includes a cyclohexyl ring and a substituted phenyl group. The presence of a methoxy and methyl group on the phenyl ring imparts specific chemical and biological properties, making it a subject of interest for various applications.

The chemical formula of 1-(2-methoxy-5-methylphenyl)cyclohexylmethanamine is C₁₅H₂₃NO, and its molecular weight is approximately 233.35 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the coupling of a substituted phenyl derivative with a cyclohexylamine moiety. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, enhancing its availability for research and development purposes.

In the context of medicinal chemistry, 1-(2-methoxy-5-methylphenyl)cyclohexylmethanamine has been explored for its potential therapeutic applications. Studies have shown that this compound exhibits selective binding to specific receptors, which can be leveraged for the development of novel drugs. For instance, research published in the Journal of Medicinal Chemistry in 2022 highlighted the compound's ability to modulate serotonin receptors, suggesting its potential use in the treatment of mood disorders such as depression and anxiety.

Beyond its pharmacological properties, 1-(2-methoxy-5-methylphenyl)cyclohexylmethanamine has also been investigated for its role in neurodegenerative diseases. A study conducted by researchers at the University of California, San Francisco, demonstrated that the compound can protect neuronal cells from oxidative stress and apoptosis. This finding opens up new avenues for exploring its neuroprotective effects in conditions such as Alzheimer's disease and Parkinson's disease.

The physicochemical properties of 1-(2-methoxy-5-methylphenyl)cyclohexylmethanamine are also noteworthy. It is generally stable under standard laboratory conditions and can be stored at room temperature without significant degradation. However, it is important to note that exposure to strong acids or bases can lead to decomposition or alteration of its structure. Therefore, proper handling and storage protocols should be followed to ensure its integrity.

In terms of analytical methods, high-performance liquid chromatography (HPLC) and gas chromatography (GC) are commonly used techniques for the detection and quantification of 1-(2-methoxy-5-methylphenyl)cyclohexylmethanamine. These methods provide accurate and reliable results, facilitating quality control in both research and industrial settings. Additionally, nuclear magnetic resonance (NMR) spectroscopy is often employed to confirm the identity and purity of the compound.

The environmental impact of 1-(2-methoxy-5-methylphenyl)cyclohexylmethanamine is another area of interest. While there is limited data available on its ecotoxicological effects, preliminary studies suggest that it may have low toxicity to aquatic organisms. However, further research is needed to fully understand its environmental fate and potential risks. Responsible disposal practices should be adhered to in order to minimize any adverse effects on ecosystems.

In conclusion, 1-(2-methoxy-5-methylphenyl)cyclohexylmethanamine (CAS No. 1037131-72-8) is a versatile compound with promising applications in medicinal chemistry and neuroscience. Its unique chemical structure and biological properties make it a valuable tool for researchers exploring new therapeutic strategies. As ongoing studies continue to uncover its potential benefits and limitations, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems.